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Compound of Interest

Compound Name: 1,2,3-Trichlorobenzene

Cat. No.: B084244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the toxicity of 1,2,3-
Trichlorobenzene (1,2,3-TCB) to aquatic life. Synthesizing key studies, this document

presents quantitative toxicity data, detailed experimental methodologies, and visual

representations of assessment workflows and potential toxic pathways to support

environmental risk assessment and research activities.

Executive Summary
1,2,3-Trichlorobenzene, a persistent organic pollutant, demonstrates notable toxicity to a

range of aquatic organisms, including fish, invertebrates, and algae. Acute exposure to 1,2,3-

TCB can lead to mortality, immobilization, and growth inhibition, while chronic exposure may

impact reproductive success. This guide consolidates the available ecotoxicological data,

offering a standardized point of reference for researchers and professionals in the field.

Quantitative Toxicity Data
The following tables summarize the key acute and chronic toxicity data for 1,2,3-
Trichlorobenzene across various aquatic species.

Acute Toxicity Data for 1,2,3-Trichlorobenzene
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Species
Common
Name

Endpoint Duration Value (µg/L) Reference

Poecilia

reticulata
Guppy LC50 96-h 340

van Hoogen

and

Opperhuizen,

1988

Oncorhynchu

s mykiss

Rainbow

Trout
LC50 48-h 710

Calamari et

al., 1983[1]

Danio rerio Zebrafish LC100 96-h 30,000
ChemicalBoo

k, 2023[2]

Daphnia

magna
Water Flea

EC50

(Immobilizatio

n)

48-h 460
ChemicalBoo

k, 2023[2]

Daphnia

magna
Water Flea

IC50

(Immobilizatio

n)

24-h 350
Calamari et

al., 1983[1]

Chironomus

riparius
Midge LC50 48-h 1,700

Roghair et

al., 1994[1]

Portunus

pelagicus
Sand Crab LC50 96-h 570

Mortimer and

Connell,

1994[1]

Pseudokirchn

eriella

subcapitata

Green Algae

EC50

(Growth

Inhibition)

96-h 900
Calamari et

al., 1983[1]

Nitrosomonas

sp.

Nitrifying

Bacteria
IC50 24-h 96,000

ChemicalBoo

k, 2023[2]
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Species
Common
Name

Endpoint Duration Value (µg/L) Reference

Daphnia

magna
Water Flea

EC50

(Reduced

Fertility)

14-d 200
Calamari et

al., 1983

Daphnia

magna
Water Flea LOEC - 80

Roghair et

al., 1994[1]

Chironomus

riparius
Midge NOEC 48-h 340

Roghair et

al., 1994[1]

Experimental Protocols
The methodologies for the key experiments cited in this guide are based on standardized

protocols, primarily those established by the Organisation for Economic Co-operation and

Development (OECD). The following provides a detailed description of the general procedures

for acute toxicity testing in fish, aquatic invertebrates, and algae.

Fish Acute Toxicity Test (Following OECD Guideline 203)
The acute toxicity of 1,2,3-Trichlorobenzene to fish species such as the Guppy (Poecilia

reticulata) and Rainbow Trout (Oncorhynchus mykiss) is determined over a 96-hour exposure

period.

Test Organisms: Fish are acclimated to laboratory conditions for at least 12 days. They are

held in water of the quality to be used in the test and are fed a suitable diet. Feeding is

stopped 24 hours before the start of the test.

Test Conditions: The test is conducted in a static, semi-static, or flow-through system. The

test water is dechlorinated tap water or reconstituted water with a pH between 6.0 and 8.5.

The temperature is maintained at a constant, appropriate level for the test species (e.g., 23 ±

1 °C for Zebra Danio). The photoperiod is typically 16 hours of light and 8 hours of darkness.

Procedure: A range of 1,2,3-TCB concentrations and a control (without the test substance)

are prepared. At least seven fish are randomly allocated to each test chamber. The fish are
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not fed during the test. Observations for mortality and clinical signs of toxicity are made at

24, 48, 72, and 96 hours.

Data Analysis: The cumulative mortality at each concentration is recorded, and the 96-hour

LC50 (the concentration lethal to 50% of the test organisms) is calculated using appropriate

statistical methods, such as probit analysis.

Aquatic Invertebrate Acute Immobilization Test
(Following OECD Guideline 202)
The acute toxicity to aquatic invertebrates like Daphnia magna is assessed by determining the

concentration that causes immobilization.

Test Organisms: Young daphnids (less than 24 hours old) are used for the test. They are

cultured in the laboratory under controlled conditions.

Test Conditions: The test is performed in a static system. The test medium is a defined

culture medium or natural water of known quality with a pH of 6.0 to 9.0. The temperature is

maintained at 20 ± 1 °C, and the photoperiod is 16 hours of light and 8 hours of darkness.

Procedure: A series of test concentrations and a control are prepared. At least 20 daphnids,

divided into at least four replicate groups, are exposed to each concentration. The daphnids

are not fed during the test. The number of immobilized daphnids (those that are unable to

swim within 15 seconds after gentle agitation) is recorded at 24 and 48 hours.

Data Analysis: The percentage of immobilized daphnids at each concentration is calculated.

The 48-hour EC50 (the concentration causing immobilization in 50% of the daphnids) is

determined using statistical methods like probit analysis.

Algal Growth Inhibition Test (Following OECD Guideline
201)
The effect of 1,2,3-TCB on the growth of algae, such as Pseudokirchneriella subcapitata, is

evaluated over a 72-hour period.

Test Organisms: Exponentially growing cultures of a selected green algae species are used.
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Test Conditions: The test is a static test conducted in a nutrient-rich medium. The cultures

are maintained at a constant temperature (21-24 °C) and under continuous, uniform

illumination.

Procedure: A geometric series of at least five test concentrations and a control are prepared

with three replicates per concentration. An inoculum of exponentially growing algae is added

to each test flask. The algal biomass is measured at the start of the test and at least daily

thereafter for 72 hours. Biomass can be determined by cell counts, or an appropriate

surrogate such as fluorescence.

Data Analysis: The average specific growth rate for each concentration is calculated. The

percentage inhibition of the growth rate relative to the control is then plotted against the

logarithm of the test concentration to determine the 72-hour EC50 (the concentration causing

a 50% reduction in growth rate).

Visualizing Aquatic Toxicity Assessment and
Pathways
To better understand the process of aquatic toxicity assessment and the potential

environmental impact of 1,2,3-Trichlorobenzene, the following diagrams have been

generated.
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Phase 2: Experimental Testing

Phase 3: Data Analysis & Modeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Aquatic Toxicity of 1,2,3-Trichlorobenzene:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084244#toxicity-data-for-1-2-3-trichlorobenzene-in-
aquatic-life]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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